N-[3-(1H-benzimidazol-2-yl)phenyl]-2-nitrobenzamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C20H14N4O3/c25-20(15-8-1-4-11-18(15)24(26)27)21-14-7-5-6-13(12-14)19-22-16-9-2-3-10-17(16)23-19/h1-12H,(H,21,25)(H,22,23)
• InChI Key: UQNJCBKHQPGSBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N3)[N+](=O)[O-]
• Molecular Formula: C20H14N4O3
• Molecular Weight: 358.3 g/mol

Description

“N-[3-(1H-benzimidazol-2-yl)phenyl]-2-nitrobenzamide” is a compound that contains a benzimidazole moiety. Benzimidazole is a heterocyclic aromatic organic compound that is an important pharmacophore in medicinal chemistry. It’s a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Benzimidazole derivatives have been reported to have diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives has been reported in several studies. The synthetic pathway to the various benzimidazole usually proceeds through two steps; first, the construction of desired benzene ring-containing 1–2 diamino groups followed by the ring closer of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been analyzed in several studies. The benzimidazole core is planar and is an integral part of the structure of these compounds. Theoretical and actual NMR chemical shifts were found to be quite similar.

Chemical Reactions Analysis

The chemical reactions involving benzimidazole derivatives have been studied extensively. These compounds have shown remarkable cytotoxicity in in vitro assays. For instance, compounds 10e (NSC D-762842/1) and 11s (NSC D-764942/1) have shown remarkable cytotoxicity with GI 50 values ranging between “0.589–14.3 µM” and “0.276–12.3 µM,” respectively, in the representative nine subpanels of human tumor cell lines.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives have been studied. For instance, it is a strong electron donor molecule that can be used for n-type doping. It shows conductivity of 2 × 10 −3 S/cm as a dopant.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is not fully understood, but they are known to have a wide range of biological activities. They have been reported to have antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities. Some of the derivatives exerted potent antibacterial effects with the MIC values ranging from 12.5 μg/mL to 25 μg/mL when tested in P. vulgaris.

Future Directions

The future directions for the research on benzimidazole derivatives could include further studies on their synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. There is also a need for more in-depth studies on their pharmacological activities and potential therapeutic applications.